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Compound of Interest

Compound Name: Probenecid-d7

Cat. No.: B15560182

Essential Safety and Handling Guide for
Probenecid-d7

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Probenecid-d7. Adherence to these procedures is
essential for ensuring personal safety and maintaining a secure laboratory environment.
Probenecid-d7 is a deuterated form of Probenecid, and its material safety properties are
considered to be identical to the parent compound.

Personal Protective Equipment (PPE) Requirements

Proper selection and consistent use of Personal Protective Equipment are the primary defense
against chemical exposure. The following table summarizes the required PPE for various
operations involving Probenecid-d7.
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Operational Plan: Safe Handling and Storage

Handling:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke when using this product.[1][3]

Wash hands and any exposed skin thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Probenecid may be light sensitive and should be protected from light.[1]

Store apart from foodstuff containers or incompatible materials such as strong acids/alkalis
and strong oxidizing/reducing agents.[1][3]

Probenecid tablets should be stored at a temperature less than 40°C, preferably between
15-30°C.[1]

First Aid Measures

« If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[1]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water. Consult a doctor if irritation persists.[1][2]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and consult a doctor.[1][2]
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« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[1][3][4]

Disposal Plan

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[4]

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not discharge
to sewer systems.[1]

» Containers can be triple rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Mechanism of Action: Inhibition of Organic Anion
Transporters

Probenecid is known to interact with organic anion transporters (OATs), which are crucial for
the transport of various substances across cell membranes, including in the kidneys. By
inhibiting these transporters, Probenecid can alter the pharmacokinetics of other drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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